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Compound Name: Hydroxy Dynasore

Cat. No.: B15680168

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxy Dynasore, also known as Dyngo-4a, is a potent and cell-permeable inhibitor of

dynamin, a GTPase essential for clathrin-mediated endocytosis and other cellular membrane

trafficking processes.[1][2][3] As a structural analog of Dynasore, Hydroxy Dynasore offers

improved potency and reduced cytotoxicity, making it a valuable tool for studying the role of

dynamin in various cellular functions.[1][2][4] This document provides detailed application notes

and protocols for the use of Hydroxy Dynasore in cell culture experiments.

Dynamin plays a crucial role in the scission of newly formed vesicles from the plasma

membrane during endocytosis.[1][2][3] By inhibiting the GTPase activity of dynamin, Hydroxy
Dynasore effectively blocks this process, leading to an accumulation of clathrin-coated pits at

the cell surface.[5][6] This inhibitory action allows researchers to investigate the downstream

consequences of blocking dynamin-dependent pathways, including receptor trafficking, nutrient

uptake, viral entry, and synaptic vesicle recycling.[7][8]
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Property Value Reference

Molecular Weight 338.31 g/mol

Formula C₁₈H₁₄N₂O₅

Purity ≥98% [9]

Solubility Soluble to 100 mM in DMSO [9]

Storage Store at -20°C [9]

Quantitative Data: In Vitro Efficacy
Hydroxy Dynasore has been demonstrated to be a potent inhibitor of dynamin isoforms and

dynamin-dependent cellular processes. The following tables summarize its inhibitory

concentrations (IC₅₀) from various studies.

Table 1: Inhibition of Dynamin GTPase Activity

Target IC₅₀ Value Conditions Reference

Dynamin 1 (brain

recombinant)
0.38 µM - [1][9][10]

Dynamin 1

(recombinant)
1.1 µM - [10]

Dynamin 2

(recombinant mouse)
2.3 µM - [1][10][11]

Dynamin 2 2.6 µM - [9]

Table 2: Inhibition of Cellular Processes
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Process Cell Type IC₅₀ Value Reference

Clathrin-mediated

endocytosis of

transferrin

U2OS cells 5.7 µM [1][2][4][11]

Internalization of

Alexa Fluor 488-

BoNT/A-Hc

Hippocampal neurons 16.0 ± 1.2 µM [1][11]

Mechanism of Action
Hydroxy Dynasore functions by inhibiting the GTPase activity of dynamin. This inhibition

prevents the conformational changes required for the scission of clathrin-coated pits from the

plasma membrane, thereby halting the endocytic process at a late stage.
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Figure 1: Mechanism of action of Hydroxy Dynasore in inhibiting dynamin-mediated

endocytosis.

Experimental Protocols
Protocol 1: General Protocol for Inhibiting Endocytosis
in Cultured Cells
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This protocol provides a general guideline for using Hydroxy Dynasore to inhibit dynamin-

dependent endocytosis. Optimal concentrations and incubation times may vary depending on

the cell type and experimental conditions and should be determined empirically.

Materials:

Hydroxy Dynasore powder

Dimethyl sulfoxide (DMSO), sterile

Complete cell culture medium appropriate for the cell line

Phosphate-buffered saline (PBS), sterile

Cultured cells plated in appropriate vessels (e.g., multi-well plates, coverslips)

Stock Solution Preparation:

Prepare a 10 mM stock solution of Hydroxy Dynasore by dissolving the appropriate amount

of powder in sterile DMSO. For example, dissolve 3.38 mg of Hydroxy Dynasore (MW =

338.31 g/mol ) in 1 mL of DMSO.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C.

Experimental Procedure:

Culture cells to the desired confluency (typically 50-70%).[3][5]

Prepare the working solution of Hydroxy Dynasore by diluting the 10 mM stock solution in

pre-warmed complete cell culture medium to the desired final concentration (e.g., 1 µM to

100 µM). It is crucial to also prepare a vehicle control (DMSO) at the same final

concentration as in the Hydroxy Dynasore-treated samples.

Remove the existing culture medium from the cells and wash once with sterile PBS.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15680168/docs?utm_src=pdf-body#hydroxy-dynasore-application-notes-and-protocols-for-cell-culture
https://www.benchchem.com/product/b15680168/docs?utm_src=pdf-body#hydroxy-dynasore-application-notes-and-protocols-for-cell-culture
https://www.benchchem.com/product/b15680168/docs?utm_src=pdf-body#hydroxy-dynasore-application-notes-and-protocols-for-cell-culture
https://www.benchchem.com/product/b15680168/docs?utm_src=pdf-body#hydroxy-dynasore-application-notes-and-protocols-for-cell-culture
https://pmc.ncbi.nlm.nih.gov/articles/PMC2796620/
https://kirchhausen.hms.harvard.edu/sites/kirchhausen.hms.harvard.edu/files/publication-attachments/Meth_Enzymol_2008_Kirchhausen.pdf
https://www.benchchem.com/product/b15680168/docs?utm_src=pdf-body#hydroxy-dynasore-application-notes-and-protocols-for-cell-culture
https://www.benchchem.com/product/b15680168/docs?utm_src=pdf-body#hydroxy-dynasore-application-notes-and-protocols-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15680168?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the medium containing the desired concentration of Hydroxy Dynasore or the vehicle

control to the cells.

Incubate the cells for the desired period (e.g., 15-60 minutes) at 37°C in a CO₂ incubator.

The optimal pre-incubation time should be determined for each cell type and experimental

setup. A 20-minute pre-incubation has been shown to be effective in hippocampal neurons.

[1][11]

Proceed with the downstream application (e.g., addition of a ligand, virus, or labeled cargo to

assess uptake).

After the treatment, wash the cells with PBS and process for analysis (e.g.,

immunofluorescence microscopy, flow cytometry, western blotting).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15680168/docs?utm_src=pdf-body#hydroxy-dynasore-application-notes-and-protocols-for-cell-culture
https://www.medchemexpress.com/hydroxy-dynasore.html
https://file.medchemexpress.com/batch_PDF/HY-13863/Hydroxy-Dynasore-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15680168?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Seed cells and culture to desired confluency

Prepare Hydroxy Dynasore working solution and vehicle control

Pre-incubate cells with Hydroxy Dynasore or vehicle

Add experimental stimulus (e.g., fluorescent ligand)

Incubate for desired time

Wash cells and fix for analysis

Analyze results (e.g., microscopy, flow cytometry)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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